![molecular formula C15H22O2 B1252774 Curcumenol](/img/structure/B1252774.png)
Curcumenol
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Overview
Description
Curcumenol is a natural product found in Curcuma phaeocaulis with data available.
Scientific Research Applications
Inhibition of Cytochrome P450 Enzymes
Curcumenol demonstrates inhibitory effects on human liver cytochrome P450 enzymes, particularly CYP3A4. This suggests potential safe use without inducing metabolic drug-drug interactions through P450 inhibition (Sun et al., 2010).
Tautomerism and Bioactivities in Edible Plants
This compound exhibits antioxidative properties and significantly enhances myogenic differentiation and mitochondrial function, as identified through spectroscopic behavior and quantum chemical calculations (Zhang et al., 2019).
Neuroprotection and Anti-Inflammatory Properties
This compound from Curcuma zedoaria shows neuroprotective, anti-inflammatory, anti-tumor, and hepatoprotective activities, influencing inflammation in BV-2 microglia and suppressing LPS-induced production of pro-inflammatory cytokines (Lo et al., 2015).
Interaction with Human Serum Albumin
Studies reveal moderate binding affinity between this compound and human serum albumin, involving hydrophobic interactions and hydrogen bonding (Hamdi et al., 2015).
Anti-Leukemia Effects
This compound shows significant inhibitory effects on the proliferation of L1210 leukemia cells and induces apoptosis in these cells (Xiao-hui & Hai, 2008).
Biotransformation and Anti-Inflammatory Activity
This compound undergoes biotransformation by Mucor polymorphosporus, resulting in metabolites with enhanced anti-inflammatory activities against lipopolysaccharide-induced nitric oxide production in macrophages (Chen et al., 2015).
Properties
Molecular Formula |
C15H22O2 |
---|---|
Molecular Weight |
234.33 g/mol |
IUPAC Name |
(1S,2S,5S,8S)-2,6-dimethyl-9-propan-2-ylidene-11-oxatricyclo[6.2.1.01,5]undec-6-en-8-ol |
InChI |
InChI=1S/C15H22O2/c1-9(2)13-8-14-11(4)5-6-12(14)10(3)7-15(13,16)17-14/h7,11-12,16H,5-6,8H2,1-4H3/t11-,12-,14-,15-/m0/s1 |
InChI Key |
ISFMXVMWEWLJGJ-JURCDPSOSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H]2[C@]13CC(=C(C)C)[C@@](O3)(C=C2C)O |
Canonical SMILES |
CC1CCC2C13CC(=C(C)C)C(O3)(C=C2C)O |
Synonyms |
curcumenol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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